Cas no 22381-54-0 (2-Tosylethanol)

• Product Name: 2-Tosylethanol
• CAS No: 22381-54-0
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• MDL: MFCD00041757
• CID: 52058
• PubChem ID: 87577373
• Update Time: 2025-10-29

2-Tosylethanol Chemical and Physical Properties

Names and Identifiers

• 2-Tosylethanol
• 2-(4-METHYLPHENYLSULFONYL)ETHANOL
• 2-Hydroxyethyl 4-methylphenyl sulfone
• 2-(P-TOLUENESULFONYL)ETHANOL
• 2-(P-TOLUENESULPHONYL)ETHANOL
• 2-(P-TOLYLSULFONYL)ETHANOL
• MPSE
• 2-[(4-methylphenyl)sulfonyl]-ethano
• 2-(4-methylphenyl)sulfonylethanol
• 2-[(4-Methylphenyl)sulfonyl]ethanol
• 4-Methylphenyl 2-hydroxyethyl sulfone
• 2-(para-toluenesulfonyl)-ethanol
• 2-(p-Tosyl)ethanol
• Ethanol,2-(p-tolylsulfonyl)
• Ethanol,2-[(4-methylphenyl)sulfonyl]
• p-toluenesulfonyl ethanol
• SY048814
• MFCD00041757
• 2-(Toluene-4-sulfonyl)ethanol
• AMY2554
• T1620
• FT-0608918
• NSC70003
• 2-(p-tolylsulfonyl) ethanol
• 2-p-Toluenesulfonylethanol
• 2-(p-Tolylsulfonyl)ethanol, 97%
• Ethanol, 2-((4-methylphenyl)sulfonyl)-
• NSC 70003
• Ethanol, 2-(p-tolylsulfonyl)-
• XAA38154
• DTXSID1066786
• FS-1158
• AI3-07259
• 22381-54-0
• 2-(4-methylbenzenesulfonyl)ethan-1-ol
• SCHEMBL505791
• AKOS003365870
• Ethanol, 2-[(4-methylphenyl)sulfonyl]-
• 2-(p-toluenesulfonyl)-ethanol
• p-Methylphenyl 2-hydroxyethyl sulfone
• J-014682
• CS-0042623
• NSC-70003
• 2-[(4-Methylphenyl)sulfonyl]ethanol #
• ?2-[(4-Methylphenyl)sulfonyl]ethanol
• 272440-04-7
• 2-Tosylethan-1-ol
• 2-(4-METHYLBENZENESULFONYL)ETHANOL
• DB-045892
• DTXCID6036675
• 2-((4-Methylphenyl)sulfonyl)ethanol
• Ethanol, 2-(p-tolylsulfonyl)-(8CI)
• 625-269-7

• MDL： MFCD00041757
• Inchi： 1S/C9H12O3S/c1-8-2-4-9(5-3-8)13(11,12)7-6-10/h2-5,10H,6-7H2,1H3
• InChI Key： QJFIXBNLKARINT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCO)(=O)=O
• BRN： 1961132

Computed Properties

• Exact Mass: 200.05100
• Monoisotopic Mass: 200.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.2922 (rough estimate)
• Melting Point: 54.0 to 57.0 deg-C
• Boiling Point: 195°C/23mmHg(lit.)
• Flash Point: 178-181°C/0.2mm
• Refractive Index: 1.4998 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 62.75000
• LogP: 1.84180
• Solubility: Slightly soluble in water.

2-Tosylethanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-Tosylethanol

2-Tosylethanol (CAS No. 22381-54-0): Properties, Applications, and Market Insights

2-Tosylethanol, also known as 2-(p-Toluenesulfonyl)ethanol (CAS No. 22381-54-0), is a versatile organic compound widely used in pharmaceutical synthesis, chemical research, and specialty applications. This compound belongs to the class of tosylates, which are known for their reactivity and utility in organic transformations. With the increasing demand for fine chemicals and intermediates in drug development, 2-Tosylethanol has gained significant attention in recent years.

The molecular formula of 2-Tosylethanol is C₉H₁₂O₃S, and it features a hydroxyl group (-OH) and a tosyl group (-OTs) attached to an ethane backbone. This unique structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers often utilize 2-Tosylethanol as a protecting group or as a precursor in the preparation of esters, ethers, and other derivatives. Its solubility in common organic solvents like dichloromethane, ethyl acetate, and acetone enhances its practicality in laboratory settings.

One of the most common applications of 2-Tosylethanol is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Due to its reactivity, it is frequently employed in nucleophilic substitution reactions, enabling the construction of carbon-oxygen and carbon-nitrogen bonds. Recent studies have explored its use in the development of antimicrobial agents and anti-inflammatory drugs, aligning with the growing interest in novel therapeutic compounds.

In addition to pharmaceuticals, 2-Tosylethanol finds applications in material science and polymer chemistry. Researchers have investigated its role in modifying polymer surfaces to enhance properties such as adhesion, wettability, and biocompatibility. The compound's ability to introduce functional groups into polymer chains makes it a valuable tool in designing advanced materials for medical devices and coatings.

The market for 2-Tosylethanol has seen steady growth, driven by the expanding pharmaceutical and specialty chemical sectors. Manufacturers and suppliers are increasingly focusing on high-purity grades to meet the stringent requirements of research and industrial applications. With the rise of green chemistry initiatives, there is also a growing emphasis on sustainable synthesis methods for compounds like 2-Tosylethanol, minimizing waste and energy consumption.

From an SEO perspective, users frequently search for terms such as "2-Tosylethanol uses", "CAS 22381-54-0 supplier", and "2-(p-Toluenesulfonyl)ethanol synthesis". These queries reflect the demand for both commercial and technical information about this compound. Additionally, questions like "Is 2-Tosylethanol soluble in water?" and "What are the safety precautions for handling 2-Tosylethanol?" are common among laboratory professionals and researchers.

In summary, 2-Tosylethanol (CAS No. 22381-54-0) is a multifunctional compound with significant applications in pharmaceuticals, material science, and chemical synthesis. Its unique properties and reactivity make it indispensable in modern research and industrial processes. As the demand for specialized intermediates continues to rise, 2-Tosylethanol remains a compound of interest for scientists and manufacturers alike.